Cas no 1266690-70-3 (3-(2-aminoethyl)-7-methyl-1,2-dihydroquinolin-2-one hydrochloride)

• Product Name: 3-(2-aminoethyl)-7-methyl-1,2-dihydroquinolin-2-one hydrochloride
• CAS No: 1266690-70-3
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 6272631
• PubChem ID: 52983561
• Update Time: 2025-07-17

3-(2-aminoethyl)-7-methyl-1,2-dihydroquinolin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)-7-methyl-1,2-dihydroquinolin-2-one hydrochloride
• 3-(2-aminoethyl)-7-methyl-1H-quinolin-2-one;hydrochloride
• CS-0338107
• 3-(2-aminoethyl)-7-methylquinolin-2(1H)-one hydrochloride
• AKOS015945920
• MFCD21090461
• NS-03289
• starbld0012858
• 1266690-70-3
• F2147-1812

• Inchi： 1S/C12H14N2O.ClH/c1-8-2-3-9-7-10(4-5-13)12(15)14-11(9)6-8;/h2-3,6-7H,4-5,13H2,1H3,(H,14,15);1H
• InChI Key： DBBDGSQQIRPSBY-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=CC2C=CC(C)=CC=2N1)CCN

Computed Properties

• Exact Mass: 238.0872908g/mol
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(2-aminoethyl)-7-methyl-1,2-dihydroquinolin-2-one hydrochloride

3-(2-Aminoethyl)-7-Methyl-1,2-Dihydroquinolin-2-one Hydrochloride: A Comprehensive Overview

CAS No. 1266690-70-3, also known as 3-(2-aminoethyl)-7-methyl-1,2-dihydroquinolin-2-one hydrochloride, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anti-inflammatory properties.

The chemical structure of 3-(2-aminoethyl)-7-methyl-1,2-dihydroquinolin-2-one hydrochloride is characterized by a quinoline ring system with a substituted aminoethyl group and a methyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(2-aminoethyl)-7-methyl-1,2-dihydroquinolin-2-one hydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits neuroprotective effects by modulating the activity of certain neurotransmitters and reducing oxidative stress in neuronal cells. These findings suggest that 3-(2-aminoethyl)-7-methyl-1,2-dihydroquinolin strong>-2-one < strong >hydrochloride could be a valuable tool in the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(2-< strong >aminoethyl)-7-< strong >methyl)-1,2-dihydroquinolin - 2 - one hydrochloride has shown promise in the field of cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound has potent antiproliferative effects on various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 3-(2-< strong >aminoethyl)-7-< strong >methyl)-1,2-dihydroquinolin - 2 - one hydrochloride have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Additionally, preclinical studies have shown that it exhibits low toxicity and good safety profiles in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-< strong >aminoethyl)-7-< strong >methyl)-1,2-dihydroquinolin - 2 - one hydrochloride in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-(2-< strong >aminoethyl)-7-< strong >methyl)-1,2-dihydroquinolin - 2 - one hydrochloride (CAS No. 1266690-70-3) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.